Cas no 91540-02-2 (2-(bromomethyl)-1,4-dioxaspiro4.5decane)

• Product Name: 2-(bromomethyl)-1,4-dioxaspiro4.5decane
• CAS No: 91540-02-2
• MF: C₉H₁₅BrO₂
• MW: 235.118202447891
• CID: 3194480
• PubChem ID: 165540619
• Update Time: 2025-06-16

2-(bromomethyl)-1,4-dioxaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 1,4-DIOXASPIRO[4.5]DECANE, 2-(BROMOMETHYL)-
• 2-(bromomethyl)-1,4-dioxaspiro4.5decane
• 2-(bromomethyl)-1,4-dioxaspiro[4.5]decane
• 91540-02-2
• EN300-1614742

• Inchi： 1S/C9H15BrO2/c10-6-8-7-11-9(12-8)4-2-1-3-5-9/h8H,1-7H2
• InChI Key： AYJPOPXTHVCVIO-UHFFFAOYSA-N
• SMILES： O1C2(CCCCC2)OCC1CBr

Computed Properties

• Exact Mass: 234.02554Da
• Monoisotopic Mass: 234.02554Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 18.5Ų

Additional information on 2-(bromomethyl)-1,4-dioxaspiro4.5decane

Comprehensive Overview of 2-(Bromomethyl)-1,4-dioxaspiro[4.5]decane (CAS No. 91540-02-2)

2-(Bromomethyl)-1,4-dioxaspiro[4.5]decane (CAS No. 91540-02-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique spirocyclic structure and reactive bromomethyl group make it a versatile building block for constructing complex molecular architectures. This compound has garnered significant attention in recent years due to its applications in green chemistry and sustainable synthesis methodologies.

The 1,4-dioxaspiro[4.5]decane moiety provides exceptional stability to the molecular framework, while the bromomethyl functional group offers a reactive site for further derivatization. Researchers frequently employ this compound in nucleophilic substitution reactions, cross-coupling protocols, and as a precursor for heterocyclic compounds. Current trends in pharmaceutical R&D highlight its importance in developing novel drug candidates, particularly in CNS-targeted therapies and enzyme inhibitors.

From an industrial perspective, CAS 91540-02-2 has become increasingly relevant in the development of bio-based materials and renewable polymers. Its compatibility with various catalytic systems aligns with the global push toward environmentally friendly manufacturing processes. Recent studies demonstrate its potential in creating high-performance polymers with enhanced thermal stability and mechanical properties - a hot topic in material science forums and academic discussions.

The synthesis and applications of 2-(bromomethyl)-1,4-dioxaspiro[4.5]decane frequently appear in searches related to advanced organic synthesis, spiro compound chemistry, and pharmaceutical building blocks. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed for quality control, ensuring the compound meets rigorous purity standards required for research and industrial applications.

Environmental considerations surrounding brominated compounds have led to innovative research into safer handling protocols and alternative synthetic routes for CAS 91540-02-2. The scientific community continues to explore its potential in catalysis and asymmetric synthesis, addressing common search queries about its reactivity profile and stereochemical outcomes. These developments position the compound as a valuable tool in modern synthetic chemistry.

Storage and handling of 2-(bromomethyl)-1,4-dioxaspiro[4.5]decane require standard organic chemistry laboratory precautions. The compound's stability under various conditions makes it suitable for long-term storage when properly sealed and protected from moisture. Its shelf life and decomposition characteristics are frequent topics in technical forums, reflecting user concerns about material integrity in research applications.

Future research directions for 91540-02-2 may focus on its potential in click chemistry applications and bioconjugation techniques. The compound's structural features make it an interesting candidate for developing smart materials and responsive polymers, areas receiving growing attention in nanotechnology and biomedical engineering circles. These applications align with current market trends toward functionalized materials with precise molecular control.

In analytical chemistry, 2-(bromomethyl)-1,4-dioxaspiro[4.5]decane serves as a valuable reference standard and calibration material. Its well-defined spectral characteristics facilitate method development in various chromatographic and spectroscopic techniques. This utility addresses common laboratory challenges in compound identification and purity assessment, making it a practical solution for quality control applications.

The global market for spirocyclic compounds like CAS 91540-02-2 continues to expand, driven by demand from pharmaceutical and specialty chemical sectors. Recent patent literature reveals innovative applications in drug delivery systems and functional coatings, responding to industry needs for advanced material solutions. These developments reflect the compound's growing importance in cutting-edge chemical research and industrial applications.